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Compound of Interest

Compound Name: Lymecycline-d8

Cat. No.: B12430255

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and applications of Lymecycline-d8 for researchers, scientists, and drug
development professionals. Lymecycline-d8 is the deuterated form of Lymecycline, a broad-
spectrum tetracycline antibiotic. The incorporation of deuterium isotopes makes it an invaluable
tool in analytical and research settings, particularly as an internal standard for mass
spectrometry-based quantification of Lymecycline.

Chemical Structure and Physicochemical Properties

Lymecycline-d8 is a synthetic derivative of tetracycline, where eight hydrogen atoms have
been replaced by deuterium. This isotopic labeling lends it a greater molecular weight than its

non-deuterated counterpart, Lymecycline, which is crucial for its use as an internal standard in
guantitative analyses.

Table 1: Chemical and Physical Properties of Lymecycline-d8
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Property

Value

Source

Molecular Formula

C29H30DsN40O10

[1]2]

Molecular Weight

610.68 g/mol

[1](2]

Synonyms

N6-
[[[[(4S,4aS,5aS,6S,12aS)-4-
(Dimethylamino)-1,4,4a,5,54a,6,
11,12a-octahydro-
3,6,10,12,12a-pentahydroxy-6-
methyl-1,11-dioxo-2-
naphthacenyl]carbonyl]amino]
methyl]-L-lysine-d8,
Mucomycin-d8, Tetramyl-d8

[1](21[3]

Appearance

Yellow, hygroscopic powder

[4]

Solubility

Very soluble in water, slightly

soluble in ethanol (96 per cent)

[4]

Stability

Light and temperature

sensitive

[1]

Table 2: Physicochemical Properties of Lymecycline (Non-deuterated)

Property Value Source
Molecular Formula C29H38N4010 [5]
Molecular Weight 602.641 g/mol [6]
Melting Point 192.5°C [7]
LogP 1.027 [7]

Pharmacological Properties and Mechanism of

Action
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Lymecycline exerts its bacteriostatic effect by inhibiting protein synthesis in susceptible
bacteria.[2] This mechanism is fundamental to its efficacy in treating various bacterial
infections, most notably acne vulgaris.[8]

The key steps in its mechanism of action are:

e Entry into the bacterial cell: Lymecycline, being lipophilic, can passively diffuse through the
bacterial cell membrane.[8]

e Binding to the 30S ribosomal subunit: Inside the bacterium, Lymecycline binds to the 30S
ribosomal subunit.[9]

« Inhibition of protein synthesis: This binding prevents the attachment of aminoacyl-tRNA to
the ribosomal acceptor (A) site, thereby halting the elongation of the polypeptide chain and
inhibiting protein synthesis.[9]
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Mechanism of Action of Lymecycline
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Analytical Workflow using Lymecycline-d8
Biological Sample Collection
(e.g., Plasma)
Spiking with Lymecycline-d8
(Internal Standard)

(Protein Precipitatior)
Gentrifugation & Supernatant CoIIectiorD
(LC-MS/MS Analysis)

(Data Processing & Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Lymecycline-d8: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12430255#lymecycline-d8-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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